3-(Aminomethyl)-2-iodophenol

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 3-(aminomethyl)-2-iodophenol
• InChI: InChI=1S/C7H8INO/c8-7-5(4-9)2-1-3-6(7)10/h1-3,10H,4,9H2
• InChI Key: FJZRIBZEGMUUKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)I)CN

Description

3-(Aminomethyl)-2-iodophenol is an aromatic compound featuring a phenol backbone substituted with an iodine atom at the 2-position and an aminomethyl group (–CH2NH2) at the 3-position. This article synthesizes data from structurally related compounds to infer its behavior and comparative advantages.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Aminomethyl)-2-iodophenol typically involves the iodination of 3-(Aminomethyl)phenol. One common method is the Sandmeyer reaction, where the amino group is diazotized and then replaced with an iodine atom using potassium iodide and copper(I) iodide as catalysts .

Industrial Production Methods

Industrial production of 3-(Aminomethyl)-2-iodophenol may involve large-scale Sandmeyer reactions or other iodination techniques that ensure high yield and purity. The choice of method depends on factors such as cost, availability of reagents, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-2-iodophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The iodine atom can be reduced to a hydrogen atom.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like thiols, amines, or alkoxides can replace the iodine atom under appropriate conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: 3-(Aminomethyl)phenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-(Aminomethyl)-2-iodophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological molecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-(Aminomethyl)-2-iodophenol involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological molecules, while the iodine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table summarizes critical parameters for 3-(Aminomethyl)-2-iodophenol and its analogs:

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Key Substituents	Toxicity Profile	Applications/Notes
3-(Aminomethyl)-2-iodophenol	Not specified	C7H8INO	265.05 (calculated)	–OH (phenol), –CH2NH2 (3), –I (2)	Data unavailable; inferred from analogs	Potential use in pharmaceuticals or materials science
3-Amino-4-iodophenol	99968-83-9	C6H6INO	235.02	–OH (phenol), –NH2 (3), –I (4)	Not reported	Intermediate in organic synthesis
2-(Aminomethyl)phenol	932-30-9	C7H9NO	123.15	–OH (phenol), –CH2NH2 (2)	Limited safety data; research use only	Laboratory chemical, material synthesis
3-(Aminomethyl)pyridine	3731-53-1	C6H8N2	108.14	Pyridine ring, –CH2NH2 (3)	Severe skin/eye corrosion	Industrial applications (caution advised)
2-Acetamidophenol	614-80-6	C8H9NO2	151.16	–OH (phenol), –NHCOCH3 (2)	Stable but incompatible with oxidizers	Pharmaceutical precursor

Physicochemical Properties

• Polarity and Solubility: The iodine atom in 3-(Aminomethyl)-2-iodophenol increases molecular weight and polarizability compared to non-halogenated analogs like 2-(Aminomethyl)phenol. This likely enhances solubility in polar solvents (e.g., DMF, ethanol) but reduces volatility .
• Stability: The presence of iodine may confer photolability, a trait observed in iodophenols . In contrast, acetamidophenol derivatives exhibit higher stability under ambient conditions .

Functional and Regulatory Differences

• Regulatory Status: Unlike 3-(Aminomethyl)pyridine, which is unregulated under CERCLA, SARA, and CAA , iodophenols may face stricter disposal protocols due to halogen content.
• Applications: Aminomethylphenols: Used in perovskite synthesis (e.g., 3AMP in quantum well structures ). Acetamidophenols: Serve as precursors for analgesics (e.g., paracetamol derivatives) . Iodophenols: Valued as radiopharmaceutical intermediates or contrast agents .